2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide
• InChI: InChI=1S/C12H8Cl2INO2S/c13-8-1-6-11(14)12(7-8)19(17,18)16-10-4-2-9(15)3-5-10/h1-7,16H
• InChI Key: CMZXFUADUMIBSE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl)I
• Molecular Formula: C12H8Cl2INO2S
• Molecular Weight: 428.1 g/mol

Description

2,5-Dichloro-N-(4-iodophenyl)benzenesulfonamide is a sulfonamide derivative featuring a 2,5-dichlorobenzenesulfonyl core linked to a 4-iodophenyl group. Sulfonamides are known for their diverse biological activities, including enzyme inhibition and anticancer properties. The iodine substituent introduces steric bulk and polarizability, which may influence crystallographic behavior (e.g., X-ray diffraction quality) and pharmacological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide typically involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with 4-iodoaniline. The reaction is carried out in the presence of a base, such as triethylamine, under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride. The reaction mixture is usually stirred at room temperature or slightly elevated temperatures to ensure complete conversion to the desired product .

Industrial Production Methods

While specific industrial production methods for 2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would require stringent quality control measures to ensure the consistency and safety of the final product.

Chemical Reactions Analysis

Types of Reactions

2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine and iodine atoms on the benzene ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Oxidation and Reduction Reactions: The sulfonamide group can participate in oxidation and reduction reactions, altering the oxidation state of the sulfur atom.

Coupling Reactions: The compound can be used in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used to replace the chlorine atoms with other nucleophiles.

Electrophilic Substitution: Reagents like bromine or nitric acid can introduce new substituents onto the benzene ring.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions to form new carbon-carbon bonds.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield derivatives with different functional groups, while coupling reactions can produce biaryl compounds with extended conjugation.

Scientific Research Applications

2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules through coupling reactions.

Biology: The compound can be used to study the effects of sulfonamide derivatives on biological systems, including their potential as antimicrobial agents.

Medicine: Research into the pharmacological properties of sulfonamide derivatives may lead to the development of new therapeutic agents.

Industry: The compound’s unique chemical properties make it useful in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,5-dichloro-N-(4-iodophenyl)benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates. This inhibition can disrupt essential biochemical pathways, leading to the compound’s biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural variations among analogs lie in the substituents on the phenyl ring. These modifications impact molecular weight, solubility, and electronic properties:

Table 1: Substituent Effects on Physical and Chemical Properties

Compound Name	Substituent	Molecular Weight	Key Properties
2,5-Dichloro-N-(4-iodophenyl)benzenesulfonamide	4-Iodo	~425 (estimated)	Heavy atom for crystallography; moderate polarity
FH535	2-Methyl-4-nitro	~370 (estimated)	Electron-withdrawing nitro group; moderate solubility
FH535-N	4-Nitronaphthalen-1-yl	~421 (estimated)	Bulky aromatic system; enhanced bioactivity
2,5-Dichloro-N-(4-methoxyphenyl)benzenesulfonamide	4-Methoxy	~348 (C₁₃H₁₁Cl₂NO₃S)	Electron-donating group; lower acidity (pKa ~8.8)
2,5-Dichloro-N-(2,4-dimethoxyphenyl)benzenesulfonamide	2,4-Dimethoxy	362.23	Increased hydrophilicity; density 1.446 g/cm³
2,5-Dichloro-N-[2-nitro-4-(trifluoromethyl)phenyl]benzenesulfonamide	2-Nitro-4-(trifluoromethyl)	415.17	Strong electron-withdrawing groups; PSA 89.31
2,5-Dichloro-N-(2-morpholin-4-ylethyl)benzenesulfonamide	2-Morpholin-4-ylethyl	~365 (estimated)	Polar morpholine group; enhanced solubility

Notes:

• Bulky substituents (e.g., naphthyl in FH535-N) enhance steric interactions, which may improve selectivity but reduce solubility .
• Polar groups (e.g., morpholine) improve solubility and pharmacokinetics .

Crystallographic and Computational Insights

• SHELX programs : Heavy atoms like iodine improve X-ray diffraction quality, aiding in structure determination.
• Mercury CSD : Comparative crystal packing analysis reveals that bulky substituents (e.g., naphthyl) reduce lattice symmetry, while polar groups (e.g., morpholine) promote hydrogen bonding.